
Application Notes and Protocols for Patient
Assessment in the DIANA Chamber

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diana

Cat. No.: B7908659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

The DIANA (Diagnostica Intelligente per Analisi Non-invasiva Avanzata) chamber is a

revolutionary diagnostic platform developed through a collaboration between Antares Vision

Group, Isinnova, and the National Center for Gene Therapy and RNA-Based Drugs.[1][2][3][4]

This advanced system is engineered to conduct over 60 non-invasive tests in approximately 15

minutes, offering a comprehensive and personalized health profile of a patient.[1][2][3][4] The

primary objective of the DIANA chamber is to accelerate and simplify diagnostics, enable real-

time monitoring of therapeutic efficacy, and support the development of personalized drugs.[1]

[2][3][4] The first prototype, DIANA-ATMP, is anticipated to be ready by mid-2025 and will be

utilized for monitoring patients undergoing gene and advanced pharmacological treatments.[2]

[3]

These application notes provide a detailed, prospective workflow and associated protocols for

patient assessment using the DIANA chamber. Given that the technology is currently under

development, the following sections outline a projected operational framework based on the

publicly available information about its intended capabilities.

I. The Workflow of a Patient Assessment
The patient assessment workflow in the DIANA chamber is designed for efficiency and

comprehensiveness, integrating patient preparation, multi-modal data acquisition, and

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b7908659?utm_src=pdf-interest
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://antaresvisiongroup.com/it/medicina-personalizzata-ecco-diana-la-cabina-di-diagnostica-che-semplifica-gli-esami-clinici-e-monitora-lefficacia-delle-terapie/
https://antaresvisiongroup.com/personalized-medicine-presenting-diana-the-diagnostic-booth-that-simplifies-clinical-exams-and-monitors-the-effectiveness-of-treatments/
https://antaresvisiongroup.com/wp-content/uploads/2024/12/AVGroup_Isinnova_CentroRNA_PR_Diana_FINAL_ENG-1.pdf
https://antaresvisiongroup.com/wp-content/uploads/2024/12/AVGroup_Isinnova_CentroRNA_CS_Diana_FINAL_ITA-1.pdf
https://antaresvisiongroup.com/it/medicina-personalizzata-ecco-diana-la-cabina-di-diagnostica-che-semplifica-gli-esami-clinici-e-monitora-lefficacia-delle-terapie/
https://antaresvisiongroup.com/personalized-medicine-presenting-diana-the-diagnostic-booth-that-simplifies-clinical-exams-and-monitors-the-effectiveness-of-treatments/
https://antaresvisiongroup.com/wp-content/uploads/2024/12/AVGroup_Isinnova_CentroRNA_PR_Diana_FINAL_ENG-1.pdf
https://antaresvisiongroup.com/wp-content/uploads/2024/12/AVGroup_Isinnova_CentroRNA_CS_Diana_FINAL_ITA-1.pdf
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://antaresvisiongroup.com/it/medicina-personalizzata-ecco-diana-la-cabina-di-diagnostica-che-semplifica-gli-esami-clinici-e-monitora-lefficacia-delle-terapie/
https://antaresvisiongroup.com/personalized-medicine-presenting-diana-the-diagnostic-booth-that-simplifies-clinical-exams-and-monitors-the-effectiveness-of-treatments/
https://antaresvisiongroup.com/wp-content/uploads/2024/12/AVGroup_Isinnova_CentroRNA_PR_Diana_FINAL_ENG-1.pdf
https://antaresvisiongroup.com/wp-content/uploads/2024/12/AVGroup_Isinnova_CentroRNA_CS_Diana_FINAL_ITA-1.pdf
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://antaresvisiongroup.com/personalized-medicine-presenting-diana-the-diagnostic-booth-that-simplifies-clinical-exams-and-monitors-the-effectiveness-of-treatments/
https://antaresvisiongroup.com/wp-content/uploads/2024/12/AVGroup_Isinnova_CentroRNA_PR_Diana_FINAL_ENG-1.pdf
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


streamlined data analysis. The entire process, from patient entry to data availability for the

clinician, is projected to be completed in under 30 minutes.

Pre-Assessment

In-Chamber Assessment (Approx. 15 minutes)

Data Processing and Analysis

Post-Assessment

Patient Check-in and Consent

Review of Medical History and Medications

Patient Preparation (e.g., removal of metallic objects)

Patient Enters DIANA Chamber

Patient ready for assessment

Automated Sensor Placement and Calibration

Multi-modal Data Acquisition (Concurrent)

Real-time Data Integration and Synchronization

Raw sensor data

AI-powered Data Analysis and Biomarker Extraction

Generation of Comprehensive Patient Report

Clinician Review of Integrated Health Profile

Therapeutic Decision-making or Adjustment Longitudinal Data Archiving for Research
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A high-level overview of the patient journey and data flow for an assessment within the DIANA
chamber.

II. Experimental Protocols
The DIANA chamber integrates a suite of non-invasive technologies. The following are

hypothetical, detailed protocols for key assessments.

A. Cardiac Function Assessment
1. Principle: This module simultaneously acquires electrocardiography (ECG) data to assess

the heart's electrical activity and other parameters to provide a comprehensive cardiac profile.

2. Patient Preparation:

The patient should be in a resting state for at least 5 minutes prior to the assessment.

Ensure the patient's skin is clean and dry where electrodes will be placed.

3. Procedure:

Upon initiation of the cardiac assessment protocol, automated arms within the chamber

position a 12-lead ECG array on the patient's torso and limbs.

A baseline ECG is recorded for 60 seconds.

The system may introduce a mild, controlled cognitive stressor (e.g., a simple mathematical

problem displayed on an internal screen) to assess heart rate variability under load.

Data is continuously streamed to the central processing unit.

4. Parameters Measured:

Heart Rate (HR)

Heart Rate Variability (HRV)
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PR, QRS, and QT intervals

ST-segment elevation/depression

Arrhythmia detection

B. Pulmonary Function Assessment
1. Principle: This assessment utilizes advanced spirometry to measure lung capacity and

airflow, providing insights into respiratory health.

2. Patient Preparation:

The patient should not have smoked or used a short-acting inhaler within one hour of the

test.

Loose-fitting clothing is recommended.

3. Procedure:

A sterile, single-use mouthpiece is presented to the patient by a robotic arm.

The patient is instructed via an audio-visual guide to seal their lips around the mouthpiece.

A nose clip is automatically placed.

The patient is guided to perform a series of respiratory maneuvers, including a full inhalation

followed by a maximal, forceful exhalation (Forced Vital Capacity - FVC).

The test is repeated three times to ensure reproducibility.

4. Parameters Measured:

Forced Vital Capacity (FVC)

Forced Expiratory Volume in 1 second (FEV1)

FEV1/FVC ratio
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Peak Expiratory Flow (PEF)

C. Neurological Assessment
1. Principle: High-density electroencephalography (EEG) is used to monitor the electrical

activity of the brain, providing information on cognitive function and detecting abnormalities.

2. Patient Preparation:

The patient's hair should be clean and free of styling products.

The patient should be instructed to remain as still as possible during the EEG recording.

3. Procedure:

A cap with an array of EEG electrodes is automatically fitted to the patient's head. A

conductive gel is applied through the electrodes for optimal signal acquisition.

A baseline EEG is recorded for 2 minutes with the patient's eyes closed.

The patient is then instructed to open their eyes for 1 minute.

Photic stimulation (a flashing light) may be used to elicit specific brainwave patterns.

The patient may be asked to perform simple cognitive tasks presented on the in-chamber

screen.

4. Parameters Measured:

Brainwave frequencies (Delta, Theta, Alpha, Beta, Gamma)

Event-Related Potentials (ERPs) in response to stimuli

Detection of epileptiform activity

D. Body and Blood Composition Assessment
1. Principle: This module uses a combination of bioelectrical impedance analysis (BIA) and

non-invasive spectroscopic methods to determine body composition and key blood parameters.
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2. Patient Preparation:

The patient should be normally hydrated.

Avoid vigorous exercise for at least 8 hours before the test.

3. Procedure:

BIA is performed through contact pads on which the patient stands and grips with their

hands. A low-intensity electrical current is passed through the body.

Simultaneously, non-invasive spectroscopic sensors (e.g., near-infrared) are applied to a

fingertip or earlobe to analyze blood composition.

The measurements are completed within 2-3 minutes.

4. Parameters Measured:

Body Composition:

Fat Mass

Fat-Free Mass

Total Body Water

Basal Metabolic Rate (BMR)

Blood Composition (Non-invasive estimates):

Hemoglobin

Blood Glucose

Lipid profile (Total Cholesterol, HDL, LDL)

Key electrolytes
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III. Data Presentation
The integrated data from the DIANA chamber assessment is compiled into a comprehensive

report. The following tables illustrate how the quantitative data might be presented.

Table 1: Cardiac Function Assessment Summary

Parameter Value Normal Range Interpretation

Resting Heart Rate 68 bpm 60-100 bpm Normal

Heart Rate Variability

(SDNN)
55 ms > 50 ms Normal

QRS Duration 90 ms 80-120 ms Normal

QT Interval

(corrected)
410 ms < 440 ms Normal

Table 2: Pulmonary Function Assessment Summary

Parameter Measured Value Predicted Value % Predicted

FVC 4.5 L 4.8 L 94%

FEV1 3.8 L 4.0 L 95%

FEV1/FVC Ratio 84% > 70% Normal

Table 3: Body and Blood Composition Summary

Parameter Value Normal Range

Body Fat Percentage 22% 18-25% (Male)

Total Body Water 42 L 40-45 L (Male)

Estimated Blood Glucose 95 mg/dL 70-100 mg/dL

Estimated Total Cholesterol 190 mg/dL < 200 mg/dL
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IV. Signaling Pathway Analysis
The multi-modal data from the DIANA chamber can provide insights into complex biological

processes and signaling pathways. For example, in a patient with metabolic syndrome, the

chamber's data could be used to indirectly monitor the Insulin Signaling Pathway.
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Insulin signaling pathway with inputs from DIANA chamber data.
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In this example, elevated body fat percentage (from BIA) and high blood glucose/lipid levels

(from non-invasive blood analysis) can suggest insulin resistance, a key defect in this pathway.

Heart Rate Variability (HRV) data can provide a measure of autonomic nervous system

function, which is also linked to insulin sensitivity. By tracking these parameters over time in

response to a therapeutic intervention, researchers can infer the drug's effect on the insulin

signaling pathway's efficiency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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